Cas no 339102-97-5 (Methyl 2-{[3-(4-chlorophenyl)quinolin-2-yl]sulfanyl}benzoate)

• Product Name: Methyl 2-{[3-(4-chlorophenyl)quinolin-2-yl]sulfanyl}benzoate
• CAS No: 339102-97-5
• MF: C₂₃H₁₆ClNO₂S
• MW: 405.896643638611
• CID: 5745578
• PubChem ID: 3580489
• Update Time: 2025-05-23

Methyl 2-{[3-(4-chlorophenyl)quinolin-2-yl]sulfanyl}benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[3-(4-chlorophenyl)quinolin-2-yl]sulfanylbenzoate
• 8K-354S
• AKOS005102830
• methyl2-{[3-(4-chlorophenyl)quinolin-2-yl]sulfanyl}benzoate
• 339102-97-5
• Oprea1_111161
• methyl 2-{[3-(4-chlorophenyl)-2-quinolinyl]sulfanyl}benzenecarboxylate
• methyl 2-{[3-(4-chlorophenyl)quinolin-2-yl]sulfanyl}benzoate
• METHYL 2-([3-(4-CHLOROPHENYL)-2-QUINOLINYL]SULFANYL)BENZENECARBOXYLATE
• Benzoic acid, 2-[[3-(4-chlorophenyl)-2-quinolinyl]thio]-, methyl ester
• Methyl 2-{[3-(4-chlorophenyl)quinolin-2-yl]sulfanyl}benzoate

• Inchi： 1S/C23H16ClNO2S/c1-27-23(26)18-7-3-5-9-21(18)28-22-19(15-10-12-17(24)13-11-15)14-16-6-2-4-8-20(16)25-22/h2-14H,1H3
• InChI Key： OBROUCWJTFINQW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(=NC2C=CC=CC=2C=1)SC1C=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 405.0590276g/mol
• Monoisotopic Mass: 405.0590276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 64.5Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 530.7±50.0 °C(Predicted)
• pka: 1.28±0.61(Predicted)

Additional information on Methyl 2-{[3-(4-chlorophenyl)quinolin-2-yl]sulfanyl}benzoate

Comprehensive Overview of Methyl 2-{[3-(4-chlorophenyl)quinolin-2-yl]sulfanyl}benzoate (CAS No. 339102-97-5)

Methyl 2-{[3-(4-chlorophenyl)quinolin-2-yl]sulfanyl}benzoate (CAS No. 339102-97-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its quinoline core and benzoate ester functionality, exhibits unique chemical properties that make it a subject of interest for drug discovery and material science applications. Its structural complexity, featuring a chlorophenyl substituent and a sulfanyl linkage, contributes to its potential as a building block in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like Methyl 2-{[3-(4-chlorophenyl)quinolin-2-yl]sulfanyl}benzoate has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a kinase inhibitor or anti-inflammatory agent, topics frequently searched in academic and industrial databases. The compound's CAS No. 339102-97-5 is often queried alongside terms such as "quinoline derivatives", "sulfanyl benzoates", and "structure-activity relationship", reflecting its relevance in drug design.

The synthesis of Methyl 2-{[3-(4-chlorophenyl)quinolin-2-yl]sulfanyl}benzoate typically involves multi-step reactions, including cross-coupling and esterification processes. Its molecular weight and logP values are critical parameters for researchers evaluating its pharmacokinetic properties. Notably, the compound's chlorophenyl moiety enhances its lipophilicity, a feature often explored in bioavailability studies—a trending topic in pharmaceutical forums.

From an industrial perspective, CAS No. 339102-97-5 is cataloged as a high-purity reference standard for analytical testing. Laboratories frequently search for HPLC methods or spectroscopic data (e.g., NMR, MS) to validate its identity, underscoring the need for reliable characterization protocols. The compound's thermal stability and solubility profile are also key considerations for formulation scientists.

Environmental and regulatory aspects of Methyl 2-{[3-(4-chlorophenyl)quinolin-2-yl]sulfanyl}benzoate align with modern green chemistry principles. Queries about biodegradation pathways or eco-friendly synthesis methods for such compounds have increased, reflecting broader sustainability trends. Its low toxicity profile (as per available screening data) makes it a candidate for further toxicological studies—a hot topic in regulatory science.

In material science, the quinoline scaffold of CAS No. 339102-97-5 is investigated for organic electronics applications. Searches combining this compound with terms like "charge transport materials" or "fluorescence properties" highlight its interdisciplinary appeal. The sulfanyl bridge in its structure may influence conjugated systems, a focus area for optoelectronic device research.

Patent literature reveals growing interest in Methyl 2-{[3-(4-chlorophenyl)quinolin-2-yl]sulfanyl}benzoate as a precursor for crop protection agents. Agrochemical researchers frequently explore its structure-activity relationships against plant pathogens, addressing global concerns about food security and sustainable agriculture—topics dominating scientific and public discourse.

Analytical challenges associated with CAS No. 339102-97-5, such as isomeric purity determination or trace impurity profiling, are frequently discussed in chromatography forums. The compound's UV absorption characteristics make it suitable for photostability studies, another area of persistent research interest.

In conclusion, Methyl 2-{[3-(4-chlorophenyl)quinolin-2-yl]sulfanyl}benzoate represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its CAS No. 339102-97-5 serves as a pivotal identifier for researchers navigating complex chemical databases. As synthetic methodologies advance and computational chemistry tools evolve, this compound's potential in addressing global health and technological challenges continues to expand, making it a compelling subject for ongoing investigation.